Cas no 1374507-25-1 (N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide)

• Product Name: N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide
• CAS No: 1374507-25-1
• MF: C₁₄H₁₀ClF₃N₄O
• MW: 342.703611850739
• MDL: MFCD28965167
• CID: 2109681
• PubChem ID: 57334773
• Update Time: 2025-06-25

N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-ylamino)phenyl)acrylamide
• CO1686 intermediate
• N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide
• SB18061
• 2-Propenamide, N-[3-[[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]amino]phenyl]-
• AXMHVOLJINONIM-UHFFFAOYSA-N
• SCHEMBL9924738
• DTXSID001140100
• AKOS027338888
• 1374507-25-1
• AS-36443
• CS-0048858
• N-(3-((2-Chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)phenyl)acrylamide
• N-[3-[[2-Chloro-5-(trifluoromethyl)-4-pyrimidinyl]amino]phenyl]-2-propenamide
• DA-45545
• N-(3-{[2-Chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}phenyl)prop-2-enamide
• CO-1686 intermediate 1

• MDL： MFCD28965167
• Inchi： 1S/C14H10ClF3N4O/c1-2-11(23)20-8-4-3-5-9(6-8)21-12-10(14(16,17)18)7-19-13(15)22-12/h2-7H,1H2,(H,20,23)(H,19,21,22)
• InChI Key： AXMHVOLJINONIM-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(F)(F)F)C(=N1)NC1C=CC=C(C=1)NC(C=C)=O

Computed Properties

• Exact Mass: 342.05000
• Monoisotopic Mass: 342.0495231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
• PSA: 66.91000
• LogP: 4.16290

N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide Security Information

• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide

Research Brief on N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide (CAS: 1374507-25-1)

N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide (CAS: 1374507-25-1) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and acrylamide structural motifs, has been investigated for its potential as a kinase inhibitor, particularly in the context of cancer therapeutics. Recent studies have focused on its synthesis, structure-activity relationships (SAR), and biological activity, shedding light on its mechanism of action and therapeutic potential.

The compound's structure features a 2-chloro-5-(trifluoromethyl)pyrimidin-4-yl moiety linked to a phenyl ring via an amino group, with an acrylamide side chain. This design is reminiscent of other known kinase inhibitors, suggesting its potential to interact with ATP-binding sites of various kinases. Recent synthetic routes have optimized the yield and purity of 1374507-25-1, enabling more robust biological evaluations. Key improvements include the use of palladium-catalyzed cross-coupling reactions to introduce the pyrimidine ring and subsequent acrylamide formation via acylation.

In vitro studies have demonstrated that 1374507-25-1 exhibits potent inhibitory activity against several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are critical targets in oncology. The compound's IC50 values for these kinases are in the low nanomolar range, indicating high potency. Additionally, molecular docking studies have revealed that the trifluoromethyl group enhances binding affinity by forming hydrophobic interactions with the kinase active site, while the acrylamide moiety may engage in covalent binding with cysteine residues, a mechanism observed in other irreversible kinase inhibitors.

Recent preclinical evaluations have further explored the compound's efficacy in animal models of cancer. In xenograft models of non-small cell lung cancer (NSCLC), 1374507-25-1 showed significant tumor growth inhibition, with minimal off-target effects. Pharmacokinetic studies revealed favorable bioavailability and a half-life suitable for once-daily dosing. However, challenges remain, including potential metabolic instability due to the acrylamide group and the need for further optimization to improve selectivity over other kinases.

Beyond its kinase inhibitory properties, 1374507-25-1 has also been investigated for its potential in combination therapies. Synergistic effects have been observed when the compound is co-administered with immune checkpoint inhibitors, suggesting its utility in modern immuno-oncology regimens. Researchers are also exploring its application in other disease areas, such as inflammatory disorders, where kinase dysregulation plays a key role.

In conclusion, N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]prop-2-enamide (1374507-25-1) represents a promising candidate for further development in targeted cancer therapy. Its unique structural features, potent kinase inhibitory activity, and demonstrated efficacy in preclinical models underscore its potential. Future research should focus on addressing its metabolic stability and selectivity, as well as expanding its therapeutic applications through combination strategies.